N-methyl-2-phenoxyaniline

• IUPAC Name: N-methyl-2-phenoxyaniline
• InChI: InChI=1S/C13H13NO/c1-14-12-9-5-6-10-13(12)15-11-7-3-2-4-8-11/h2-10,14H,1H3
• InChI Key: KWLMNTMQLZGMDL-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=CC=C1OC2=CC=CC=C2
• Molecular Formula: C13H13NO
• Molecular Weight: 199.25 g/mol

Description

N-methyl-2-phenoxyaniline is a derivative of 2-phenoxyaniline, which is also known as 2-Aminophenyl phenyl ether. It is an organic compound with the molecular formula C12H11NO. The compound forms crystalline 2:1 (host-to-guest) inclusion complexes with β-cyclodextrin.

Molecular Structure Analysis

The molecular structure of N-methyl-2-phenoxyaniline consists of a phenyl group (C6H5) attached to an aniline group (NH2) via an oxygen atom. The ‘N-methyl’ part of the name indicates the presence of a methyl group (CH3) attached to the nitrogen atom of the aniline group.

Scientific Research Applications

Anti-inflammatory Agent

. This property makes it useful in the development of drugs for treating conditions like arthritis and other inflammatory diseases.

Preparation of Sodium Primary Amide Complex

. Such complexes have potential applications in various chemical reactions and syntheses.

Synthesis of 4-methyl-2-(2-phenoxyphenyl)azo-phenol

. This compound has potential applications in the dye industry.

Preparation of 2-acetoaminodiphenyl Ether

. This compound is a key intermediate in the synthesis of various organic compounds.

Formation of Complexes with Beta-Cyclodextrin

. These complexes have potential applications in drug delivery systems, as beta-cyclodextrin can enhance the solubility and stability of drugs.

Solvent Properties

. This makes it potentially useful as a solvent in various chemical reactions and processes.

Mechanism of Action

Target of Action

This compound is a derivative of 2-phenoxyaniline , which is known to form crystalline 2:1 (host-to-guest) inclusion complexes with β-cyclodextrin . .

Mode of Action

The mode of action of N-methyl-2-phenoxyaniline is not well-documented. As a derivative of 2-phenoxyaniline, it may share some of its properties. For instance, 2-phenoxyaniline has been used in the preparation of sodium primary amide complex . .

Synthesis routes and methods

Procedure details

To a solution of 2-phenoxy-N-(t-butoxycarbonyl)aniline (1.43 g, 5.0 mmol) in anhydrous tetrahydrofuran (50 ml) was added lithium aluminumhydride (10 ml, 10.0 mmol, 1.0 M solution in tetrahydrofuran) at −10° C. The mixture was then refluxed at 65° C. overnight. The reaction mixture was quenched with slow addition of MeOH (10 ml) and concentrated under reduced pressure. The reaction mixture was then poured into water (50 ml) and extracted with ethyl acetate (3×100 ml). Organic extracts were combined and washed with brine (2×100 ml) and dried over (Na2SO4), concentrated under reduced pressure to give N-methyl-2-phenoxyaniline (0.94 g, 94.0%) as a pale yellow oil. The product was confirmed by LC-MS and subjected to next reaction without further purification.